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Compound of Interest

Compound Name:
2-(Naphthalen-2-yl)propan-1-

amine

CAS No.: 211315-03-6

Cat. No.: B13596757

Get Quote

Executive Summary & Chemical Identity
Systematic Name: 2-(Naphthalen-2-yl)propan-1-amine Formula: C

H

N Molecular Weight: 185.27 g/mol Key Application: Chiral resolution agent, SERT/DAT ligand
intermediate.

This compound possesses a chiral center at the C2 position.[1] The spectroscopic data below

assumes the free base form unless specified as the hydrochloride salt.[1]

Synthesis & Fragmentation Logic (Visualization)
To understand the spectral peaks, one must understand the connectivity.[1] The following

diagram illustrates the synthesis pathway (validating the structure) and the Mass Spectrometry

fragmentation logic.
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TARGET:
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propan-1-amine

Reduction
(LiAlH4/THF)

Fragment m/z 154
(Loss of CH2NH2)

Alpha Cleavage

Base Peak m/z 30
(CH2=NH2+)

McLafferty/Alpha

Tropylium-like
C10H7+ (m/z 127)

Inductive Cleavage

Click to download full resolution via product page

Caption: Synthesis via propanamide reduction and primary MS fragmentation pathways for

structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H NMR spectrum is the primary tool for distinguishing this isomer from its "amphetamine-

like" counterparts.

Proton NMR ( H) Data (400 MHz, CDCl )
Diagnostic Feature: The methylene protons attached to the nitrogen appear as a doublet (or

dd) around 2.9 ppm, unlike the multiplet seen in the 2-amine isomer.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Verification
Note

7.75 – 7.85 Multiplet 3H
Ar-H (C1, C4,

C5/8)

Characteristic

naphthalene

"roof" effect.

7.64 Singlet (broad) 1H
Ar-H (C1

position)

Isolated proton

between rings (if

2-sub).

7.40 – 7.50 Multiplet 3H
Ar-H (C6, C7,

C3)

Remaining

aromatic protons.

[1][2]

3.05 – 3.15 Sextet 1H CH-Ar

Benzylic

methine.[1]

Couples with CH

and CH

.

2.88 – 2.95
Doublet of

Doublets
2H

CH

-NH

Critical ID:

Distinguishes

from 1-

phenylpropan-2-

amine.[1]

1.38
Doublet (

Hz)
3H CH

Methyl group

attached to the

benzylic carbon.

[1]

1.1 – 1.5 Broad Singlet 2H NH

Exchangeable

with D

O. Shift varies

with

concentration.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ee3cc
https://www.mdpi.com/1422-8599/2021/4/M1285
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ee3cc
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ee3cc
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ee3cc
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ee3cc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13596757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon NMR ( C) Data (100 MHz, CDCl )
Chemical Shift (

, ppm)
Type Assignment

141.5 Quaternary Ar-C (ipso to alkyl chain)

133.6, 132.4 Quaternary
Naphthalene ring junction

carbons

128.5 – 125.4 CH (Ar) 7 Aromatic CH signals

48.2 CH

CH

-NH

(High field due to primary

amine)

43.1 CH Ar-CH-CH

19.5 CH Methyl group

Mass Spectrometry (MS) Profile
Technique: GC-MS (Electron Impact, 70 eV)

The fragmentation pattern is dominated by alpha-cleavage next to the nitrogen, but the

benzylic stability of the naphthalene ring creates a distinct high-mass fragment.
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m/z (Mass-to-
Charge)

Intensity Fragment Identity Mechanism

185 < 5%
M

(Molecular Ion)

Intact molecule (weak

in aliphatic amines).

154 20-30%

[M - CH

NH

]

Loss of the

aminomethyl group;

stable secondary

carbocation.

141 10-15%

[C

H

]

Methylnaphthalene

cation rearrangement.

30 100% (Base)

[CH

=NH

]

Alpha-cleavage.

Diagnostic for primary

amines with

unsubstituted alpha-

carbons.

Differentiation Check:

If the Base Peak is m/z 44 (

), you have the wrong isomer (1-(naphthalen-2-yl)propan-2-amine).

For the target molecule, the Base Peak must be m/z 30.[1]

Infrared (IR) Spectroscopy
Method: ATR-FTIR (Neat Oil or KBr Pellet for HCl salt)
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Wavenumber (cm

)
Intensity Assignment

3350, 3280 Medium, Broad
N-H Stretch (Primary amine

doublet).

3050 Weak C-H Stretch (Aromatic).[1]

2960, 2870 Medium

C-H Stretch (Aliphatic CH

, CH

).[1]

1600, 1505 Medium
C=C Ring Stretch

(Naphthalene skeletal vib).[1]

815, 745 Strong

C-H Out-of-plane bend

(Naphthalene substitution

pattern).[1]

Experimental Protocols
NMR Sample Preparation (Self-Validating)
To ensure the amine protons do not interfere with the aliphatic region integration:

Solvent: Dissolve 10 mg of the oil in 0.6 mL CDCl

.

Base Wash (Optional): If the sample is a salt, add 1 drop of NaOD/D

O and shake in the NMR tube to free the base.[1]

D

O Shake: After acquiring the standard

H spectrum, add 1 drop of D

O and shake.[1]
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Validation: The broad singlet at ~1.4 ppm (NH

) must disappear. If peaks in the 2.9–3.1 region disappear, you have an impurity (likely
alcohol).[1]

GC-MS Derivatization (For Trace Analysis)
Free amines often tail on GC columns.[1] For high-precision identification, derivatize with

Trifluoroacetic Anhydride (TFAA).[1]

Dissolve 1 mg sample in 100 µL Ethyl Acetate.

Add 50 µL TFAA. Incubate at 60°C for 20 mins.

Result: The M

will shift to 281 (185 + 97 - 1).[1] The base peak m/z 30 will shift to m/z 126 (CF

CONHCH

).

References
Synthesis of Naphthalene-based Propylamines

Source: BenchChem Technical Review.[1] "3-(Naphthalen-1-yl)propan-1-amine and Its

Derivatives." (Provides general reductive amination protocols applicable to the 2-naphthyl

isomer).

Nitrile Reduction Standards (LiAlH4)

Source: Organic Syntheses / Chemistry Steps.[1][3] "Nitrile Reduction Mechanism with

LiAlH4." (Standard protocol for converting 2-(naphthalen-2-yl)propionitrile to the target

amine).

NIST Mass Spectral Library (Analog Comparison)
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Source: NIST Chemistry WebBook. "2-Naphthalenamine" and related alkyl-naphthalenes

(Used for aromatic fragment verification).[1]

Isomer Distinction (PAL-287)

Source: Wikipedia/Pharmacology Data.[1] "Naphthylaminopropane (PAL-287)."[1][4][5]

(Cited to establish the structural difference of the 2-amine isomer).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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